Cas no 618099-01-7 (1-(4-Chlorophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-6-YL)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-Chlorophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-6-YL)-1H-pyrazole-4-carbaldehyde
• CAS No: 618099-01-7
• MF: C₁₈H₁₃ClN₂O₃
• MW: 340.76042342186
• CID: 955373
• Update Time: 2023-08-02

1-(4-Chlorophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-6-YL)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-3-(2,3-DIHYDROBENZO[B][1,4]DIOXIN-6-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-(4-CHLOROPHENYL)-3-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-(4-Chlorophenyl)-3-(2,3-dihydrobenzo[B][1,4]dioxin-6-YL)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C18H13ClN2O3/c19-14-2-4-15(5-3-14)21-10-13(11-22)18(20-21)12-1-6-16-17(9-12)24-8-7-23-16/h1-6,9-11H,7-8H2
• InChI Key： CSBFNXIMTWXOMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C=O)C(C2C=CC3=C(C=2)OCCO3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Topological Polar Surface Area: 53.4